3-(3-bromophenyl)-5-[(4-nitrophenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(3-bromophenyl)-5-[(4-nitrophenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H10BrN3O4/c16-11-3-1-2-10(8-11)15-17-14(23-18-15)9-22-13-6-4-12(5-7-13)19(20)21/h1-8H,9H2
• InChI Key: RLXRGYXKFUGITG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NOC(=N2)COC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H10BrN3O4
• Molecular Weight: 376.16 g/mol

Description

3-(3-bromophenyl)-5-[(4-nitrophenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the oxadiazole family and has unique properties that make it a promising candidate for research.

Mechanism of Action

The exact mechanism of action of 3-(3-bromophenyl)-5-[(4-nitrophenoxy)methyl]-1,2,4-oxadiazole is not fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes or proteins in the body, leading to the desired physiological effect.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects depending on the application. In medicinal chemistry, this compound has been shown to inhibit cancer cell growth, reduce inflammation, and inhibit bacterial growth. In material science, it has been shown to have excellent fluorescence properties and high electron mobility. In environmental science, it has been shown to have potent pesticidal and herbicidal activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3-bromophenyl)-5-[(4-nitrophenoxy)methyl]-1,2,4-oxadiazole in lab experiments is its unique properties that make it a versatile compound for various applications. However, one limitation is that it may have potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research of 3-(3-bromophenyl)-5-[(4-nitrophenoxy)methyl]-1,2,4-oxadiazole. One potential direction is to investigate its potential as a fluorescent probe for biological imaging. Another direction is to study its potential as a component in organic solar cells. Furthermore, it may be investigated for its potential as a drug delivery agent due to its unique properties. Finally, it may be studied for its potential as a biopesticide due to its potent pesticidal activity.
Conclusion:
In conclusion, this compound is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its unique properties make it a versatile compound for various applications, and future research may uncover new potential applications for this compound.

Scientific Research Applications

3-(3-bromophenyl)-5-[(4-nitrophenoxy)methyl]-1,2,4-oxadiazole has been studied for its potential applications in various fields such as medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. In material science, it has been studied for its potential as a fluorescent probe and as a component in organic electronic devices. In environmental science, it has been investigated for its potential as a pesticide and herbicide.